Cas no 2228761-73-5 (2-1-(3-bromo-5-chlorophenyl)cyclopropylethan-1-amine)

• Product Name: 2-1-(3-bromo-5-chlorophenyl)cyclopropylethan-1-amine
• CAS No: 2228761-73-5
• MF: C₁₁H₁₃BrClN
• MW: 274.584621191025
• CID: 6399446
• PubChem ID: 165968872
• Update Time: 2025-11-01

2-1-(3-bromo-5-chlorophenyl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(3-bromo-5-chlorophenyl)cyclopropylethan-1-amine
• EN300-1920837
• 2-[1-(3-bromo-5-chlorophenyl)cyclopropyl]ethan-1-amine
• 2228761-73-5

• Inchi： 1S/C11H13BrClN/c12-9-5-8(6-10(13)7-9)11(1-2-11)3-4-14/h5-7H,1-4,14H2
• InChI Key： ZJUSSQTYWQAJIG-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)C1(CCN)CC1)Cl

Computed Properties

• Exact Mass: 272.99199g/mol
• Monoisotopic Mass: 272.99199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26Ų

Additional information on 2-1-(3-bromo-5-chlorophenyl)cyclopropylethan-1-amine

Professional Introduction to Compound with CAS No. 2228761-73-5 and Product Name: 2-1-(3-bromo-5-chlorophenyl)cyclopropylethan-1-amine

The compound with the CAS number 2228761-73-5 and the product name 2-1-(3-bromo-5-chlorophenyl)cyclopropylethan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and medicinal chemistry. The presence of both bromo and chloro substituents on the aromatic ring, combined with a cyclopropyl side chain, makes it a versatile scaffold for further chemical modifications and biological evaluations.

Recent studies have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The cyclopropylethan-1-amine moiety in this compound is particularly noteworthy, as it introduces a rigid three-membered ring that can enhance binding affinity and metabolic stability. This structural motif has been explored in various drug candidates, demonstrating its utility in modulating biological pathways. The aromatic ring, substituted with bromine and chlorine atoms, further contributes to the compound's pharmacological profile by providing multiple interaction points with biological targets.

In the context of contemporary pharmaceutical research, the synthesis and characterization of 2-1-(3-bromo-5-chlorophenyl)cyclopropylethan-1-amine have been influenced by advancements in synthetic methodologies. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have enabled the efficient construction of complex molecular frameworks. These methods have not only improved yield but also allowed for greater control over regioselectivity, which is crucial for designing molecules with specific biological activities. The compound's synthesis likely involves multi-step processes that leverage these cutting-edge approaches to achieve high purity and yield.

The biological activity of 2-1-(3-bromo-5-chlorophenyl)cyclopropylethan-1-amine has been a subject of extensive investigation. Preclinical studies have indicated that this compound exhibits promising properties as a potential lead molecule for further development. Its ability to interact with various biological targets suggests that it may be useful in treating a range of diseases. For instance, its structural features are reminiscent of known pharmacophores that target enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative disorders.

One of the key aspects of evaluating such compounds is their interaction with biological systems. Computational modeling and molecular dynamics simulations have played a pivotal role in understanding how 2-1-(3-bromo-5-chlorophenyl)cyclopropylethan-1-amine interacts with its intended targets at the molecular level. These studies provide insights into binding affinities, residence times, and potential side effects, which are critical for assessing the compound's therapeutic potential. The integration of experimental data with computational predictions has become an indispensable tool in modern drug discovery pipelines.

The pharmacokinetic properties of 2-1-(3-bromo-5-chlorophenyl)cyclopropylethan-1-amine are also under scrutiny to ensure its suitability for clinical applications. Factors such as solubility, bioavailability, and metabolic stability are carefully evaluated to determine whether the compound can reach its target site effectively within the body. Advances in analytical techniques have enabled researchers to monitor these properties with high precision, facilitating the optimization process.

Furthermore, the environmental impact of pharmaceutical compounds is increasingly being considered during their development. Sustainable synthetic routes that minimize waste and reduce energy consumption are being prioritized. The synthesis of 2-1-(3-bromo-5-chlorophenyl)cyclopropylethan-1-amine may incorporate green chemistry principles to align with these goals. By adopting eco-friendly methodologies, researchers can contribute to reducing the ecological footprint of drug development while maintaining high standards of efficacy and safety.

The future prospects for 2-1-(3-bromo-5-chlorophenyl)cyclopropylethan-1-amine are bright, given its promising characteristics and the ongoing advancements in pharmaceutical science. Continued research into its biological activity will likely uncover new therapeutic applications or refine existing ones. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating these findings into tangible benefits for patients worldwide.

In conclusion, 2-1-(3-bromo-5-chlorophenyl)cyclopropylethan-1-amine represents a significant contribution to the field of medicinal chemistry. Its unique structure, combined with its favorable pharmacological properties, positions it as a valuable candidate for further development. As research progresses, this compound will continue to play a crucial role in shaping the future of drug discovery and treatment strategies.